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Compound of Interest

Compound Name: 4-(Pyridin-3-yloxy)aniline

Cat. No.: B1306565

An In-depth Technical Guide to 4-(Pyridin-3-yloxy)aniline (CAS 80650-45-9)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Pyridin-3-yloxy)aniline, a
heterocyclic aromatic amine of interest in medicinal chemistry and materials science. This
document consolidates available data on its physicochemical properties, potential synthetic
routes, and prospective biological activities, drawing parallels from structurally related
compounds.

Physicochemical Properties

4-(Pyridin-3-yloxy)aniline is a solid organic compound at room temperature.[1] Its key
physicochemical properties are summarized in the table below, compiled from various chemical
data repositories.
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Property Value Source(s)
CAS Number 80650-45-9 [1][2]
Molecular Formula C11H10N20 [2][3]
Molecular Weight 186.21 g/mol [2][3]
Physical Form Solid [1]
Boiling Point 346.2°C at 760 mmHg [4]
1S/C11H10N20/c12-9-3-5-
InChl 10(6-4-9)14-11-2-1-7-13-8- [1]
11/h1-8H,12H2
ZSLIXIKSPVCNHZ-
InChlKey [11[2]
UHFFFAOYSA-N
NC1=CC=C(C=C1)0C2=CC=
SMILES
CN=C2
Purity Typically 295% [1]
Keep in a dark place, under an
Storage inert atmosphere, at room [1]

temperature.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-(Pyridin-3-yloxy)aniline
Is not readily available in the public domain, a plausible synthetic route can be devised based
on established organic chemistry principles and published syntheses of analogous compounds.
A common approach involves the reduction of a nitro precursor.

A potential synthetic workflow is outlined below:
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Potential Synthesis of 4-(Pyridin-3-yloxy)aniline

Reduction

(e.g., Fe/NH4CI, H2/Pd-C, or SnCI2)

3-(4-Nitrophenoxy)pyridine

Reduction of Nitro Group

4-(Pyridin-3-yloxy)aniline

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-(Pyridin-3-yloxy)aniline.

Experimental Protocol: Reduction of 3-(4-
Nitrophenoxy)pyridine

This protocol is a generalized procedure based on common methods for the reduction of
aromatic nitro compounds to anilines, such as those used for the synthesis of similar aniline
derivatives.[5][6]

Materials:

3-(4-Nitrophenoxy)pyridine (1.0 eq)

Iron powder (Fe) or Tin(ll) chloride (SnCl2) (excess, e.g., 3-5 eq)

o Ammonium chloride (NH4Cl) or Hydrochloric acid (HCI)

Solvent (e.g., Ethanol, Methanol, or Ethyl Acetate)
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o Water

» Base for neutralization (e.g., Sodium bicarbonate, Sodium carbonate)
e Drying agent (e.g., Anhydrous sodium sulfate)

Procedure:

» Reaction Setup: To a round-bottom flask, add 3-(4-nitrophenoxy)pyridine and the chosen
solvent.

» Addition of Reducing Agent: Add the reducing agent (e.g., iron powder and ammonium
chloride in water, or a solution of SnClz in HCI).

e Reaction: Heat the mixture to reflux and stir vigorously for several hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC) until the starting material is
consumed.

o Work-up:
o Cool the reaction mixture to room temperature.

o If the reaction was performed under acidic conditions, carefully neutralize the mixture with
a saturated solution of a base like sodium bicarbonate until the pH is approximately 8.

o Filter the mixture to remove any solid residues.
o Extract the agueous layer with an organic solvent such as ethyl acetate (3x).
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

 Purification: Concentrate the organic solution under reduced pressure. The crude product
can be purified by column chromatography on silica gel to afford 4-(Pyridin-3-yloxy)aniline.

Potential Biological Activity and Mechanism of
Action
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Direct studies on the biological activity of 4-(Pyridin-3-yloxy)aniline are limited. However, its
structural motifs—a substituted aniline linked to a pyridine ring—are prevalent in a variety of
pharmacologically active compounds, particularly kinase inhibitors.

Structurally similar compounds, such as N-(pyridin-3-yl)pyrimidin-4-amine analogues, have
been identified as potent inhibitors of Cyclin-Dependent Kinase 2 (CDK2).[7] Dysregulation of
CDK?2 is a significant factor in the development of several cancers.[7] Another related structure,
3-Methyl-4-(pyridin-4-yl)aniline, is a key component of Nilotinib, a tyrosine kinase inhibitor that
targets the BCR-ABL fusion protein in chronic myelogenous leukemia (CML).[8]

Based on these analogies, it is plausible that 4-(Pyridin-3-yloxy)aniline could act as an
inhibitor of various protein kinases by competing with ATP for binding to the kinase domain.

Potential Signaling Pathway Involvement: CDK2
Inhibition

The diagram below illustrates the general mechanism of CDK2 inhibition, a potential mode of
action for compounds with a similar scaffold.

Potential CDK?2 Inhibition Pathway
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Caption: Potential mechanism of action via CDK2 inhibition.
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Analytical Methods

The characterization and quality control of 4-(Pyridin-3-yloxy)aniline would typically involve a
combination of standard analytical techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the chemical structure and assess purity.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula.

o Infrared (IR) Spectroscopy: To identify characteristic functional groups present in the
molecule.

¢ High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

o Elemental Analysis: To confirm the elemental composition of the synthesized compound.

Safety and Handling

According to available safety data, 4-(Pyridin-3-yloxy)aniline is classified as harmful if
swallowed and may cause an allergic skin reaction.[1][2] Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

Hazard Statement Description

H302 Harmful if swallowed

H317 May cause an allergic skin reaction
Precautionary Statement Description

P280 Wear protective gloves/protective clothing/eye
protection/face protection
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This guide provides a summary of the available technical information for 4-(Pyridin-3-
yloxy)aniline. Further experimental validation is necessary to confirm the proposed synthetic
routes and to fully elucidate its biological activity and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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